Cas no 52670-57-2 (17-butylsparteine)

• Product name: 17-butylsparteine
• CAS No: 52670-57-2
• MF: C₁₉H₃₄N₂
• MW: 290.486665248871
• CID: 937282
• PubChem ID: 156843

17-butylsparteine Chemical and Physical Properties

Names and Identifiers

• 17-butylsparteine
• 7,14-Methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocine, 6-butyldodecahydro-
• DTXSID00967104
• 10-butylsparteine
• 52670-57-2
• 8-butyl-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecane

• Inchi： InChI=1S/C19H34N2/c1-2-3-8-19-16-13-15(17-9-5-7-12-21(17)19)14-20-11-6-4-10-18(16)20/h15-19H,2-14H2,1H3
• InChI Key： UVIIRXDQCZWIGX-UHFFFAOYSA-N
• SMILES： CCCCC1C2CC(CN3C2CCCC3)C4N1CCCC4

Computed Properties

• Exact Mass: 290.27242
• Monoisotopic Mass: 290.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 6.5Ų
• Tautomer Count: nothing

Experimental Properties

• Density: 1.02
• Boiling Point: 367°C at 760 mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.547
• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids